Cas no 477848-34-3 (2,2,2-Trifluoro-1-(piperidinomethyl)ethyl 3-chlorobenzenecarboxylate)
2,2,2-Trifluoro-1-(piperidinomethyl)ethyl 3-chlorobenzenecarboxylate Chemical and Physical Properties
Names and Identifiers
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- 2,2,2-Trifluoro-1-(piperidinomethyl)ethyl 3-chlorobenzenecarboxylate
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2,2,2-Trifluoro-1-(piperidinomethyl)ethyl 3-chlorobenzenecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T142985-0.5mg |
2,2,2-Trifluoro-1-(piperidinomethyl)ethyl 3-chlorobenzenecarboxylate |
477848-34-3 | 0.5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T142985-1mg |
2,2,2-Trifluoro-1-(piperidinomethyl)ethyl 3-chlorobenzenecarboxylate |
477848-34-3 | 1mg |
$ 80.00 | 2022-06-03 | ||
| TRC | T142985-2.5mg |
2,2,2-Trifluoro-1-(piperidinomethyl)ethyl 3-chlorobenzenecarboxylate |
477848-34-3 | 2.5mg |
$ 155.00 | 2022-06-03 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00864008-1g |
1,1,1-Trifluoro-3-(piperidin-1-yl)propan-2-yl 3-chlorobenzoate |
477848-34-3 | 90% | 1g |
¥4193.0 | 2024-04-18 | |
| Key Organics Ltd | 10P-963-1MG |
2,2,2-trifluoro-1-(piperidinomethyl)ethyl 3-chlorobenzenecarboxylate |
477848-34-3 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 10P-963-5MG |
2,2,2-trifluoro-1-(piperidinomethyl)ethyl 3-chlorobenzenecarboxylate |
477848-34-3 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 10P-963-10MG |
2,2,2-trifluoro-1-(piperidinomethyl)ethyl 3-chlorobenzenecarboxylate |
477848-34-3 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | 10P-963-0.5G |
2,2,2-trifluoro-1-(piperidinomethyl)ethyl 3-chlorobenzenecarboxylate |
477848-34-3 | >90% | 0.5g |
£385.00 | 2025-02-09 | |
| Key Organics Ltd | 10P-963-1G |
2,2,2-trifluoro-1-(piperidinomethyl)ethyl 3-chlorobenzenecarboxylate |
477848-34-3 | >90% | 1g |
£770.00 | 2025-02-09 | |
| Key Organics Ltd | 10P-963-5G |
2,2,2-trifluoro-1-(piperidinomethyl)ethyl 3-chlorobenzenecarboxylate |
477848-34-3 | >90% | 5g |
£3080.00 | 2025-02-09 |
2,2,2-Trifluoro-1-(piperidinomethyl)ethyl 3-chlorobenzenecarboxylate Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 2,2,2-Trifluoro-1-(piperidinomethyl)ethyl 3-chlorobenzenecarboxylate
Recent Advances in the Study of 2,2,2-Trifluoro-1-(piperidinomethyl)ethyl 3-chlorobenzenecarboxylate (CAS: 477848-34-3)
The compound 2,2,2-Trifluoro-1-(piperidinomethyl)ethyl 3-chlorobenzenecarboxylate (CAS: 477848-34-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the synthetic versatility of 477848-34-3, which combines a trifluoroethyl group with a piperidinomethyl moiety and a 3-chlorobenzoate ester. This structural combination has been shown to confer enhanced metabolic stability and bioavailability, making it a promising scaffold for drug development. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalytic methods, to optimize the yield and purity of this compound.
In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 2,2,2-Trifluoro-1-(piperidinomethyl)ethyl 3-chlorobenzenecarboxylate exhibits significant inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. For instance, recent findings published in the Journal of Medicinal Chemistry indicate that this compound acts as a potent inhibitor of cyclooxygenase-2 (COX-2), with a selectivity profile that may reduce the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).
Further investigations into the pharmacokinetic properties of 477848-34-3 have revealed favorable absorption and distribution characteristics. The trifluoroethyl group enhances the compound's lipophilicity, facilitating its penetration through biological membranes, while the piperidinomethyl moiety contributes to its sustained release and prolonged activity. These properties are currently being explored in the context of developing extended-release formulations for chronic inflammatory conditions.
Ongoing research is also exploring the potential of 2,2,2-Trifluoro-1-(piperidinomethyl)ethyl 3-chlorobenzenecarboxylate in other therapeutic areas, including oncology and neurology. Early-stage studies suggest that this compound may modulate specific signaling pathways implicated in tumor growth and neurodegeneration, although further validation is required to confirm these findings.
In conclusion, the compound 477848-34-3 represents a promising candidate for further drug development, with its unique chemical structure and multifaceted biological activity offering numerous opportunities for therapeutic innovation. Future research should focus on elucidating its mechanism of action in greater detail, optimizing its pharmacological profile, and assessing its safety and efficacy in clinical settings. The continued exploration of this compound underscores the importance of interdisciplinary collaboration in advancing chemical biology and pharmaceutical science.
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